Cas no 826995-58-8 (Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-chloro-)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-chloro-
• CAS No: 826995-58-8
• MF: C₉H₄BrClO₂S
• MW: 291.548859596252
• CID: 686957
• PubChem ID: 71417897
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-chloro-
• 6-bromo-4-chloro-1-benzothiophene-2-carboxylic acid
• DTXSID50837227
• 826995-58-8

• Inchi： 1S/C9H4BrClO2S/c10-4-1-6(11)5-3-8(9(12)13)14-7(5)2-4/h1-3H,(H,12,13)
• InChI Key： SSCDZZXTQACMKN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=C(C(=O)O)SC=2C=1)Cl

Computed Properties

• Exact Mass: 289.88039g/mol
• Monoisotopic Mass: 289.88039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.5Ų